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Compound of Interest

Compound Name: SR19881

Cat. No.: B15544550

Disclaimer: No specific Safety Data Sheet (SDS) or handling information for a compound
designated "SR19881" is publicly available. The following guidance is a template based on
standard laboratory safety protocols for handling potentially hazardous chemical compounds.
Researchers, scientists, and drug development professionals must consult the specific SDS for
any chemical they are handling and perform a thorough risk assessment before commencing
any work.

Personal Protective Equipment (PPE)

The selection of appropriate Personal Protective Equipment (PPE) is critical to ensure the
safety of laboratory personnel when handling chemical substances. The level of protection
required depends on the toxicity, physical properties, and the experimental procedure involving
the compound.

Eye and Face Protection:

o Safety Glasses: Should be worn at all times in the laboratory to protect against minor
splashes and projectiles.

o Chemical Goggles: Required when there is a risk of significant splashes or when working
with volatile substances.

e Face Shield: Should be used in conjunction with chemical goggles when there is a high risk
of splashes or when handling highly corrosive or toxic materials.
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Hand Protection:

e Gloves: The choice of glove material is crucial and must be based on the chemical
compatibility with SR19881. Common laboratory gloves include nitrile, latex, and neoprene.
It is imperative to check the breakthrough time and permeation rate of the specific glove
material against the chemical or its solvent. Double gloving is recommended when handling
highly toxic compounds.

Respiratory Protection:

o Fume Hood: All work with SR19881 that may generate dust, aerosols, or vapors should be
conducted in a certified chemical fume hood to minimize inhalation exposure.

o Respirators: If work cannot be confined to a fume hood, a NIOSH-approved respirator with
the appropriate cartridge for organic vapors or particulates may be necessary. A formal
respiratory protection program, including fit testing, is required in such cases.

Skin and Body Protection:
o Laboratory Coat: A flame-resistant lab coat should be worn and buttoned to its full length.

o Chemical-Resistant Apron: May be required for procedures involving large quantities of
hazardous liquids.

o Full-Body Protection: Disposable coveralls may be necessary when there is a high risk of
skin contact.

» Footwear: Closed-toe shoes are mandatory in all laboratory settings.

Summary of Personal Protective Equipment
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Protection Type Recommended Equipment

) Safety glasses with side shields, chemical
Eye/Face Protection ]
goggles, face shield

i Chemical-resistant gloves (e.g., nitrile,
Hand Protection
neoprene)

) ) Chemical fume hood, NIOSH-approved
Respiratory Protection ) ]
respirator (if needed)

) ] Laboratory coat, chemical-resistant apron,
Skin/Body Protection _
disposable coveralls

Handling and Storage

Handling:

Always handle SR19881 within a designated area, such as a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Use non-sparking tools if the substance is flammable.

Ensure adequate ventilation.
Storage:
o Store SR19881 in a tightly closed, labeled container.

» Keep in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Consult the Safety Data Sheet for specific storage temperature requirements.

Disposal Plan
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All waste materials contaminated with SR19881 must be treated as hazardous waste.
Waste Segregation:

e Solid Waste: Contaminated gloves, paper towels, and other solid materials should be
collected in a designated, labeled hazardous waste container.

e Liquid Waste: Solutions containing SR19881 should be collected in a separate, labeled, and
sealed hazardous waste container. Do not mix with other chemical waste streams unless
compatibility has been confirmed.

o Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in a
designated sharps container.

Disposal Procedure:
e Collect all SR19881 waste in appropriately labeled containers.
o Store waste containers in a designated satellite accumulation area.

» Follow your institution's hazardous waste disposal procedures for pickup and final disposal
by a licensed contractor.

Visualizations
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Diagram 1: PPE Selection and Use Workflow
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Diagram 1: PPE Selection and Use Workflow
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Prepare Stock Solution of SR19881
in Fume Hood

:
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Data Analysis and Interpretation

Diagram 2: General Experimental Workflow
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Diagram 2: General Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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